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Introduction

The social recognition test is a widely utilized behavioral paradigm to assess short-term social
memory in rodents. This test is predicated on the innate tendency of rodents to investigate
novel conspecifics more than familiar ones. Deficits in social recognition are a feature of
various neuropsychiatric and neurodevelopmental disorders, making this assay a valuable tool
for preclinical drug discovery and development. Enerisant (TS-091) is a potent and selective
histamine H3 receptor antagonist/inverse agonist.[1] By blocking the inhibitory presynaptic H3
autoreceptors on histaminergic neurons, Enerisant increases the release of histamine in the
brain.[2] Furthermore, by acting on H3 heteroreceptors, it also enhances the release of other
key neurotransmitters involved in cognition, such as acetylcholine and dopamine.[2][3]
Preclinical studies have demonstrated the pro-cognitive effects of Enerisant, including its
ability to reverse cognitive impairment in the social recognition test in rats at doses ranging
from 0.03 to 0.3 mg/kg (p.o.).[3]

These application notes provide a detailed protocol for conducting the social recognition test
with the administration of Enerisant to evaluate its potential as a cognitive enhancer.

Experimental Protocols
Animals
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e Species: Adult male rats (e.g., Sprague-Dawley or Wistar) are commonly used. Mice can
also be used, but the protocol may require minor adjustments.

e Housing: Animals should be group-housed (2-4 per cage) in a temperature- and humidity-
controlled environment with a 12-hour light/dark cycle. Food and water should be available
ad libitum.

e Acclimation: Upon arrival, animals should be allowed to acclimate to the housing facility for
at least one week before any experimental procedures. They should also be handled for
several days leading up to the experiment to minimize stress.

Apparatus

e Aclean, standard rodent cage, identical to the home cage, can serve as the testing arena.
The cage should be empty, except for a thin layer of fresh bedding.

o A stopwatch or a video tracking system is required for recording the duration of social
investigation.

Drug Preparation and Administration

» Enerisant Solution: Prepare Enerisant in a suitable vehicle (e.qg., distilled water or 0.5%
methylcellulose). The concentration should be adjusted to deliver the desired dose in a
volume of 1-5 ml/kg body weight.

e Administration: Administer Enerisant orally (p.0.) via gavage. The timing of administration is
critical and should occur at a predetermined interval before the start of the training phase
(T1), typically 30-60 minutes, to allow for drug absorption and peak effect.

Experimental Procedure

The social recognition test consists of two trials: a training (or acquisition) trial (T1) and a
testing (or retention) trial (T2), separated by an inter-trial interval (ITI).

e Habituation:

o On the day of the experiment, transport the adult subject rats to the testing room and allow
them to acclimate for at least 30-60 minutes.
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o Place each subject rat individually into the testing arena for a 30-minute habituation
period.

e Training Trial (T1):

o At the end of the habituation period, introduce a juvenile conspecific (stranger 1) into the
testing arena with the adult subject rat.

o Record the total time the adult rat spends actively investigating the juvenile rat over a 5-
minute period. Investigation is defined as sniffing (head and snout oriented towards the
juvenile), close following, and grooming of the juvenile.

o After 5 minutes, remove the juvenile rat and return it to its home cage. Return the adult
subject rat to its home cage.

e Inter-Trial Interval (ITI):

o The ITl is the period between the end of T1 and the beginning of T2. A typical ITI for
assessing short-term social memory is 30 to 120 minutes. The choice of ITI will depend on
the specific research question.

o Testing Trial (T2):

o After the designated ITI, place the adult subject rat back into the same, clean testing
arena.

o Present the adult rat with either the same juvenile from T1 (now familiar) or a novel
juvenile conspecific (stranger 2).

o Record the total time the adult rat spends investigating the juvenile over a 5-minute period.

Experimental Groups

To properly assess the effects of Enerisant, the following experimental groups are
recommended:

e Vehicle-Familiar: Receives the vehicle and is exposed to the same juvenile in T1 and T2.
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e Vehicle-Novel: Receives the vehicle and is exposed to a novel juvenile in T2. This group
serves as a control for normal social recognition.

» Enerisant-Familiar: Receives Enerisant and is exposed to the same juvenile in T1 and T2.
o Enerisant-Novel: Receives Enerisant and is exposed to a novel juvenile in T2.

Data Presentation

The primary endpoint in the social recognition test is the duration of social investigation. A
reduction in investigation time during T2 compared to T1 for the same juvenile indicates
memory of that individual. The data can be summarized in a table as follows:

Investigatio Investigatio

n Time T1 n Time T2 Recognition
Treatment Dose
(seconds) (seconds) Index (Mean
Group (mglkg)
(Mean * (Mean * + SEM)
SEM) SEM)
Vehicle-
N 0 12 65.2+5.1 35.8+4.3 0.45 £ 0.06
Familiar
Enerisant-
- 0.1 12 64.8+4.9 225+3.8 0.65 = 0.05
Familiar
Enerisant-
- 0.3 12 66.1+5.3 189+ 3.5 0.71+0.04
Familiar

*p < 0.05, **p < 0.01 compared to Vehicle-Familiar group.
Data Analysis:

The investigation times can be analyzed using a two-way ANOVA with treatment and trial (T1
vs. T2) as factors. A key metric for quantifying social memory is the Recognition Index (RI) or
Discrimination Index (DI), calculated as:

RI = (Time investigating novel - Time investigating familiar) / (Time investigating novel + Time
investigating familiar)
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A higher recognition index indicates better social memory. The recognition indices can be

compared between groups using a one-way ANOVA followed by post-hoc tests (e.g., Dunnett's
or Tukey's test).

Mandatory Visualization
Experimental Workflow
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Figure 1: Experimental workflow for the social recognition test with Enerisant administration.
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Figure 2: Signaling pathway of Enerisant’'s pro-cognitive effects on social recognition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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